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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-

phenylisoxazole

Cat. No.: B076759 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 3-(Chloromethyl)-5-phenylisoxazole.

This document provides critical safety protocols and logistical information for the laboratory use

of 3-(Chloromethyl)-5-phenylisoxazole. Adherence to these guidelines is essential for

ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)
3-(Chloromethyl)-5-phenylisoxazole is a hazardous chemical that can cause severe skin

burns and serious eye damage.[1][2][3] It is crucial to use appropriate personal protective

equipment (PPE) to prevent exposure. The following table summarizes the recommended PPE

for handling this compound.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

that could cause severe eye

damage.[1][4]

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., nitrile or

neoprene). Inspect for integrity

before each use and dispose

of contaminated gloves

immediately.[4][5] - Lab Coat:

A full-length, flame-resistant

lab coat to prevent skin

contact.[4][5]

To prevent skin contact which

can lead to severe burns.[1][4]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood. If work

outside a fume hood is

unavoidable, a NIOSH-

approved respirator with an

appropriate cartridge should

be used.[1][4]

To prevent inhalation of

harmful vapors or aerosols.[4]

Foot Protection Closed-toe shoes.
To protect feet from potential

spills.[5]

Operational Plan: Step-by-Step Handling and Storage
A systematic approach to handling and storage is vital for maintaining a safe laboratory

environment.

1. Engineering Controls:

Ventilation: Always handle 3-(Chloromethyl)-5-phenylisoxazole in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.[1][5]
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Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible in the immediate work area.[1]

2. Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.[6]

Prevent the formation of dust and aerosols.[4]

When weighing the solid compound, do so within a chemical fume hood.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.[5]

3. Storage:

Store in a tightly sealed, clearly labeled container in a dry, cool, and well-ventilated area.[1]

[5]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong

reducing agents, and acid chlorides.[1]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3-(Chloromethyl)-5-phenylisoxazole and associated waste is crucial to

protect personnel and the environment. As a halogenated organic compound, it requires

specific disposal procedures.

1. Waste Segregation:

Collect all waste containing 3-(Chloromethyl)-5-phenylisoxazole separately from non-

halogenated waste.[7][8]

Do not mix with acidic or alkaline waste streams, heavy metals, pesticides, cyanides, or

acutely toxic "P-listed" wastes.[7]

2. Waste Collection and Labeling:

Use a designated, compatible, and properly sealed hazardous waste container.[7][9]
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Affix a "Hazardous Waste" tag to the container as soon as waste collection begins.[7][10]

The label must clearly identify the contents, including the full chemical name and

approximate quantities.[8][9]

3. Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant.[1]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[5]

Do not pour any waste containing this compound down the drain.[5][11]

Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][12]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water and soap. Seek immediate medical attention.[1][12]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention.[1][12]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][3]

Spill: Evacuate the area. For a small spill, contain it with an inert absorbent material (e.g.,

sand, vermiculite) and place it in a sealed container for disposal.[4][11] For large spills,

evacuate the area and contact your institution's environmental health and safety department.

[9]

Visual Workflow for Handling 3-(Chloromethyl)-5-
phenylisoxazole
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The following diagram illustrates the standard operating procedure for the safe handling of 3-
(Chloromethyl)-5-phenylisoxazole from receipt to disposal.

Safe Handling Workflow for 3-(Chloromethyl)-5-phenylisoxazole

Preparation Handling Cleanup & Disposal

Review Safety Data Sheet Don Appropriate PPE Prepare Workspace in Fume Hood Weigh Compound Prepare Solution Conduct Experiment Decontaminate Workspace Segregate Halogenated Waste Label Waste Container Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for handling 3-(Chloromethyl)-5-phenylisoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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